![molecular formula C6H5BrN4 B1447703 5-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine CAS No. 1883426-16-1](/img/structure/B1447703.png)
5-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine
Overview
Description
5-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine (5-Br-1H-PP) is a heterocyclic compound that belongs to the pyrazolo[3,4-c]pyridine family. It is a five-membered ring system containing three nitrogen atoms and two carbon atoms. 5-Br-1H-PP has been widely studied due to its potential applications in various fields such as medicine, chemistry, and biotechnology.
Scientific Research Applications
Synthesis of New Polyheterocyclic Compounds
5-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine has been utilized as a precursor in the synthesis of new polyheterocyclic ring systems, leading to the creation of derivatives with potential antibacterial properties. The compound serves as a versatile building block for constructing complex heterocyclic structures through reactions with various arylidene malononitriles and ethyl acetoacetate, among others, showcasing its utility in the development of novel pharmaceuticals and materials (Abdel‐Latif et al., 2019).
Anticancer Agent Development
Research into the modification of 5-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine derivatives has produced potential anticancer agents. By functionalizing the compound through N-alkylation and reaction with different primary aliphatic amines, cyclic secondary amines, or L-amino acids, novel alkyl amide functionalized trifluoromethyl substituted derivatives were synthesized and showed promising bioactivity against multiple cancer cell lines (Chavva et al., 2013).
Green Chemistry Synthesis
5-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine has also been involved in green chemistry applications, particularly in the synthesis of highly functionalized pyrazolo[3,4-b]pyridines. Utilizing environmentally friendly catalysts and solvents, researchers have developed efficient synthetic routes for producing these compounds, contributing to the advancement of sustainable chemical practices (Ezzati et al., 2018).
properties
IUPAC Name |
5-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4/c7-5-1-3-4(2-9-5)10-11-6(3)8/h1-2H,(H3,8,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAXJIWTWKKIZMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CN=C1Br)NN=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1824324-42-6 |
Source
|
| Record name | 5-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Bromo-3-[2-(2-methoxyethoxy)ethoxy]benzoic acid](/img/structure/B1447631.png)
![5-Bromo-2-nitro-N-[(1R)-1-phenylethyl]aniline](/img/structure/B1447634.png)
![3-Thia-9-azabicyclo[3.3.1]nonane-3,3,7-trione hydrochloride](/img/structure/B1447637.png)
